![molecular formula C21H24N6O3S B2946426 7-[3-(1,3-Benzoxazol-2-ylsulfanyl)propyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione CAS No. 872627-69-5](/img/structure/B2946426.png)
7-[3-(1,3-Benzoxazol-2-ylsulfanyl)propyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione
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Description
The compound “7-[3-(1,3-Benzoxazol-2-ylsulfanyl)propyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione” is a chemical compound with the molecular formula C22H26N6O3S . It has an average mass of 454.545 Da .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a carbofunctional (trimethoxysilyl)propyl derivative of the 2-mercaptobenzoxazole was synthesized by nucleophilic substitution of the chlorine atom in the (3-chloropropyl)-trimethoxysilane with the benzoxazol-2-ylsulfanyl group .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular formula of C22H26N6O3S and an average mass of 454.545 Da .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Derivatives : Research has been conducted on the synthesis of novel derivatives of similar complex compounds for potential applications in medicinal chemistry and drug development. For instance, studies on the synthesis of novel octahydro-1,5-imino-3-benzazocin-4,7,10-trione derivatives and their ABC ring models of saframycins highlight the synthetic versatility of related compounds (Saito et al., 1997).
Ring Opening Reactions : The ring-opening reactions of cyclic compounds with secondary amines have been explored, demonstrating the chemical reactivity and potential for generating new molecular structures with diverse biological activities (Šafár̆ et al., 2000).
Biological Applications
Anticonvulsant Activity : Compounds structurally related to the query chemical have been investigated for their anticonvulsant properties. Research on pyrrolidine-2,5-dione derivatives, for example, has provided insights into their potential as anticonvulsant agents, with studies detailing their synthesis, pharmacological screening, and initial safety evaluations (Rybka et al., 2017).
Enzymatic Activity : The enzymatic metabolism of compounds with similar structures has been studied, shedding light on their metabolic pathways and the role of enzymes such as cytochrome P450 in their oxidative metabolism. This research is crucial for understanding the pharmacokinetics and pharmacodynamics of potential drug candidates (Hvenegaard et al., 2012).
Material Science and Chemistry
- Luminescent Properties : Studies on naphthalimides with piperazine substituents, compounds that share functional groups with the queried chemical, have explored their luminescent properties and photo-induced electron transfer. Such research contributes to the development of novel materials for electronic and photonic applications (Gan et al., 2003).
properties
IUPAC Name |
7-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O3S/c1-25-17-16(18(28)24-20(25)29)27(19(23-17)26-10-5-2-6-11-26)12-7-13-31-21-22-14-8-3-4-9-15(14)30-21/h3-4,8-9H,2,5-7,10-13H2,1H3,(H,24,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYVWRPQGHBIHBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCC3)CCCSC4=NC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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